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Compound of Interest

Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B12294288 Get Quote

Essential Safety and Handling Guide for
4(15),11-Oppositadien-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 4(15),11-
Oppositadien-1-ol, a sesquiterpenoid alcohol. The following procedures are designed to

ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Given that 4(15),11-Oppositadien-1-ol is a volatile organic compound (VOC), appropriate PPE

is essential to minimize exposure.[1] The following table summarizes the recommended PPE

for handling this compound.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Safety goggles should be

tightly fitting and conform to

EN 166 standards. A face

shield should be worn over

goggles when there is a risk of

splashing.[2]

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected before use and

disposed of after

contamination.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and buttoned

to cover as much skin as

possible.

Respiratory Protection Fume Hood or Respirator

All handling of 4(15),11-

Oppositadien-1-ol should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[3] If a

fume hood is not available, a

respirator with an appropriate

organic vapor cartridge should

be used.

Health Hazard Information
While specific toxicity data for 4(15),11-Oppositadien-1-ol is not readily available, related long-

chain alcohols generally exhibit low acute toxicity.[4] However, they can be mild skin and eye

irritants.[4] As a volatile compound, inhalation of vapors should be avoided to prevent potential

respiratory irritation.[5]

First Aid Procedures:
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[5]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water.[6] If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids.[6] Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[6]

Operational Plan: Handling and Storage
Handling: Due to its volatile nature, 4(15),11-Oppositadien-1-ol should be handled with care to

prevent evaporation and inhalation of vapors.

Ventilation: All work with this compound must be performed in a well-ventilated area, with a

chemical fume hood being the preferred engineering control.[3]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

potential ignition sources.[5][7]

Transfers: When transferring the liquid, do so carefully to minimize splashing and aerosol

generation.

Storage: Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Containers: Store in a tightly sealed, airtight container, preferably made of amber glass to

protect from light.

Temperature: Store in a cool, well-ventilated area.[7] For long-term storage, refrigeration may

be appropriate, but ensure the refrigerator is rated for flammable materials if the compound

is determined to be flammable.[8]
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Incompatibilities: Avoid storing with strong oxidizing agents.[6]

Disposal Plan
As 4(15),11-Oppositadien-1-ol is a naturally occurring terpenoid, it is not expected to be highly

toxic to the environment. However, all chemical waste should be disposed of responsibly.

Waste Classification: Based on available information for similar substances, small quantities

of 4(15),11-Oppositadien-1-ol may be considered non-hazardous waste.[9][10][11]

Disposal Method: For small quantities, and if local regulations permit, the compound may be

disposed of down the sanitary sewer with copious amounts of water.[12] Alternatively, it can

be collected in a designated, labeled waste container for organic materials and disposed of

through an approved chemical waste program.

Empty Containers: Empty containers should be rinsed with a suitable solvent (e.g., ethanol

or acetone), and the rinsate collected as chemical waste. The rinsed container can then be

disposed of as regular laboratory glass waste.[9][13]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for handling 4(15),11-Oppositadien-1-ol
and the logical relationship of safety precautions.
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Caption: General laboratory workflow for handling 4(15),11-Oppositadien-1-ol.
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Caption: Interrelationship of safety components for 4(15),11-Oppositadien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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